Cas no 1695944-20-7 (tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate
• CAS No: 1695944-20-7
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6089125
• PubChem ID: 165787737
• Update Time: 2025-07-12

tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate
• 1695944-20-7
• tert-butyl N-[4-amino-3-(3-hydroxypropoxy)phenyl]carbamate
• EN300-1294563

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-10-5-6-11(15)12(9-10)19-8-4-7-17/h5-6,9,17H,4,7-8,15H2,1-3H3,(H,16,18)
• InChI Key： FZAGZKABCSLEOW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OCCCO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate

tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate (CAS No. 1695944-20-7): A Comprehensive Overview

tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate (CAS No. 1695944-20-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various chemical transformations. The presence of the amino and hydroxypropoxy functionalities imparts additional reactivity and functional diversity, enabling a wide range of chemical modifications and derivatizations.

Recent studies have highlighted the potential of tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate in the development of drugs targeting neurological disorders. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of this compound exhibited potent SSRI activity, suggesting its potential as a lead compound for further drug development.

In addition to its applications in drug discovery, tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate has also been investigated for its role in the synthesis of advanced materials. A 2021 study in the Journal of Polymer Science demonstrated that this compound can be used as a functional monomer in the preparation of polymeric materials with tunable properties. The resulting polymers exhibited enhanced mechanical strength and thermal stability, making them suitable for use in biomedical devices and drug delivery systems.

The structural versatility of tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate has also been leveraged in the development of novel catalysts. A 2020 study published in the Catalysis Science & Technology journal reported the synthesis of a series of metal complexes derived from this compound. These complexes showed high catalytic activity and selectivity in various organic transformations, including C-H activation and cross-coupling reactions.

The safety profile of tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical and biomedical applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, tert-butyl N-4-amino-3-(3-hydroxypropoxy)phenylcarbamate (CAS No. 1695944-20-7) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique structural features and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.